Cas no 1091074-14-4 (2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide)

• Product Name: 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide
• CAS No: 1091074-14-4
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5895965
• PubChem ID: 27448860
• Update Time: 2025-05-21

2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide
• 1091074-14-4
• N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-2-(o-tolyloxy)acetamide
• F5327-0089
• AKOS024507036

• Inchi： 1S/C21H25NO3/c1-17-7-5-6-10-19(17)25-15-20(23)22-16-21(11-13-24-14-12-21)18-8-3-2-4-9-18/h2-10H,11-16H2,1H3,(H,22,23)
• InChI Key： DMVVSUHXLXQDLA-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide

2-(2-Methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1091074-14-4, known as 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of acetamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound is characterized by a phenoxy group attached to an acetamide moiety, with a substituted oxane ring further enhancing its functional diversity.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the yield of the compound but also provided deeper insights into its stereochemical properties. Researchers have reported that the compound exhibits a high degree of stability under various environmental conditions, making it a promising candidate for use in drug delivery systems and polymer formulations.

The biological activity of 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide has been extensively investigated in vitro and in vivo. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with notable effects on reducing cytokine production in immune cells. Additionally, the compound has shown moderate activity against several cancer cell lines, suggesting its potential role in oncology research. These findings have been corroborated by recent publications in reputable journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development*.

In terms of application, this compound has been explored for its use in the development of novel materials with enhanced thermal stability and mechanical properties. Its ability to form stable amorphous solids has made it a valuable component in the formulation of advanced polymers used in aerospace and electronics industries. Furthermore, its compatibility with various solvents has facilitated its use in inkjet printing technologies, where it serves as a key ingredient in high-resolution ink formulations.

From an environmental perspective, the ecotoxicological profile of this compound has been evaluated to ensure its safe use in industrial applications. Studies conducted under controlled laboratory conditions indicate that it exhibits low toxicity towards aquatic organisms, aligning with current regulatory standards for chemical safety. This has further solidified its position as a viable option for use in eco-friendly industrial processes.

Looking ahead, ongoing research is focused on optimizing the synthetic pathways for this compound to reduce production costs and improve scalability. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in its large-scale manufacturing, paving the way for widespread commercialization across multiple sectors.

In conclusion, 2-(2-methylphenoxy)-N-[(4-phenyloxan-4-yl)methyl]acetamide (CAS No. 1091074-14-4) stands out as a multifaceted organic compound with diverse applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features, coupled with promising biological and material properties, position it as a key player in advancing modern chemical innovation.